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Compound of Interest

Carbamic acid, dimethyl-, buty!
Compound Name:

ester
CAS No.: 7304-97-4
Cat. No.: B12924256

Get Quote

Executive Summary

Butyl dimethylcarbamate (

) is a valuable organic intermediate used in the synthesis of agrochemicals, pharmaceutical
scaffolds (specifically cholinergic agonists), and specialized solvents. While laboratory
synthesis often utilizes the highly toxic dimethylcarbamoyl chloride (DMCC), industrial scale-up
demands a protocol that balances safety, cost-efficiency, and atom economy.

This guide details the Chloroformate-Amine Condensation (Schotten-Baumann conditions) as
the primary method for kilogram-to-ton scale production. This route avoids the use of
carcinogenic DMCC, utilizes readily available precursors, and offers a straightforward
purification path via vacuum distillation.

Key Chemical Properties
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Property Specification

Chemical Name Butyl dimethylcarbamate

CAS Number 7304-97-4

Molecular Weight 145.20 g/mol

Boiling Point ~85-90 °C at 10 mmHg (Est. 195 °C atm)
Density ~0.94 g/mL

N Soluble in alcohols, ethers, toluene; insoluble in
Solubility
water.

Strategic Route Selection

Three primary synthetic pathways exist. The Chloroformate Route (Method A) is selected for
scale-up due to its superior safety profile compared to Method B and lower capital expenditure
(CAPEX) compared to Method C.

Method A: Chloroformate Condensation
(Recommended)

e Reaction:

e Pros: High yield (>90%), commercially available starting materials, manageable exotherm,
avoids carcinogens.

e Cons: Generates stoichiometric salt waste (NaCl).

Method B: Carbamoyl Chloride Substitution

» Reaction:
o Status:Not Recommended for Scale-Up.

e Reasoning: DMCC is a potent alkylating agent and suspected human carcinogen. Handling
large gquantities requires expensive containment (OEL < 0.005 ppm).
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Method C: Oxidative Carbonylation (Green Route)

e Reaction:

o Status: R&D Phase only.

e Reasoning: Requires high-pressure autoclaves (CO gas) and expensive noble metal

catalysts.

Core Protocol: The Chloroformate Route

Scale: 10 kg Batch Basis Reaction Type: Biphasic Nucleophilic Substitution (Schotten-

Baumann)

Reagents & Materials

Mass/Vol (10kg

Reagent Equiv.[1][2][3 Role
g quiv.[1][2][3] Batch)
n-Butyl Chloroformate )
1.0 9.6 kg Electrophile
(98%)
Dimethylamine (DMA) ) )
1.1 8.7 kg (of solution) Nucleophile
(40% aq)
Sodium Hydroxide )
1.2 6.6 kg Acid Scavenger
(50% aq)
Toluene (or DCM) Solvent 20 L Solvent/Heat Sink
Water Solvent 10L Salt Solubilization

Process Logic Diagram

The following DOT diagram illustrates the reaction workflow and critical control points (CCPs).
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Start: Reactor Preparation

Charge Toluene & DMA (aq)
Cool to 0-5°C

\
\
\

\
N Concurrent
\
\

|

Simultaneous NaOH Dosing
(Maintain pH 10-11)

Controlled Addition:
Butyl Chloroformate
(Maintain T < 15°C)

N

Post-Addition Stir
(1 hour @ 20°C)

l

Phase Separation
(Remove Aqueous Brine)

:

Wash Organic Phase:
1. 5% HCI (Remove unreacted amine)
2. Water (Neutralize)

Vacuum Distillation
(Target: 85-90°C @ 10mmHg)

Final Product Packaging
(Butyl Dimethylcarbamate)

Click to download full resolution via product page

Caption: Process flow for the biphasic synthesis of butyl dimethylcarbamate, highlighting
concurrent dosing and critical temperature controls.
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Detailed Step-by-Step Protocol
Step 1: Reactor Setup & Charging

o Equipment: Use a glass-lined or Hastelloy reactor equipped with an overhead stirrer, cooling
jacket, and dual dosing pumps.

» Solvent Charge: Load Toluene (20 L) and Dimethylamine 40% aq (8.7 kg) into the reactor.
e Cooling: Circulate glycol/water in the jacket to bring the internal temperature to 0-5 °C.

o Expert Insight: Low temperature is critical to minimize the hydrolysis of butyl chloroformate
by the water present in the amine solution.

Step 2: Controlled Addition (The Critical Step)
o Dosing: Begin adding n-Butyl Chloroformate (9.6 kg) via a dosing pump.

» Rate Control: Adjust addition rate to maintain internal temperature below 15 °C. The reaction
is strongly exothermic.

e pH Control: Simultaneously dose 50% NaOH to maintain pH between 10 and 11.
o Why? If pH drops < 9, amine protonation (
) stops the reaction. If pH > 12, chloroformate hydrolysis accelerates.

o Completion: After addition is complete, allow the mixture to warm to 20-25 °C and stir for 60
minutes.

Step 3: Work-Up & Purification[4]

e Phase Separation: Stop stirring and allow phases to settle (15-30 min). Drain the lower
aqueous layer (containing NaCl and excess NaOH) to waste treatment.

e Acid Wash: Wash the organic (upper) layer with 5% HCI solution (5 L).

o Purpose: Converts unreacted Dimethylamine to its water-soluble hydrochloride salt,
removing it from the product.
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e Neutral Wash: Wash with water (5 L) to remove trace acid. Check that the aqueous phase
pH is neutral (pH 6-8).

o Solvent Strip: Distill off Toluene at atmospheric pressure (or mild vacuum) until pot
temperature reaches ~110 °C.

 Fractional Distillation: Apply high vacuum (10-15 mmHg). Collect the main fraction boiling at
85-90 °C.

o Yield Target: Expect 8.5-9.0 kg (85-90% theoretical yield).

Process Safety & Engineering Controls

The handling of chloroformates poses specific hazards that must be mitigated via engineering

controls.
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Hazard Risk Level Mitigation Strategy

Use closed-loop dosing
. ) systems. Install HCl/organic
Chloroformate Toxicity High
vapor scrubbers on reactor

vents.

Ensure cooling capacity
exceeds max heat generation

rate (

Exotherm Runaway Medium ] ]
). Use interlocks to stop dosing

if

Toluene is flammable (Flash
N ) point 4°C). Ground all
Flammability Medium ) )
equipment; use nitrogen

blanketing.

Dimethylamine has a low odor
_ _ threshold. Exhaust scrubbers
Amine Odor Low (Nuisance) ) ) ] ]
with dilute sulfuric acid are

mandatory.

Quality Control (QC) Methods

Validate the final product using the following analytical standards.
1. Gas Chromatography (GC-FID)

e Column: DB-5 or equivalent non-polar capillary column.

¢ Method: Inject neat or in dilute Toluene.

» Specification: >99.0% purity.

o Impurities to watch: n-Butanol (hydrolysis byproduct), Bis(dimethylamino)methane (impurity
in amine).
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w

. Water Content (Karl Fischer)

Specification: < 0.1% w/w.

Relevance: High water content can lead to hydrolysis upon storage.
. Appearance

Specification: Clear, colorless liquid. Yellowing indicates oxidation or amine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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